Cas no 2171632-21-4 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid
• CAS No: 2171632-21-4
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5883479
• PubChem ID: 165534989
• Update Time: 2025-05-22

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid
• EN300-1515470
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-methoxy-2-methylpropyl)carbamoyl]butanoic acid
• 2171632-21-4

• Inchi： 1S/C25H30N2O6/c1-25(2,32-3)15-26-23(30)21(12-13-22(28)29)27-24(31)33-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： CEZZYDNWZDDNOM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)(C)OC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid

Compound CAS No. 2171632-21-4: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic Acid

The compound with CAS No. 2171632-21-4, named 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids modified with protective groups, specifically the fluorenylmethoxycarbonyl (Fmoc) group, which is widely used in peptide synthesis and organic chemistry.

The structure of this compound is characterized by a central butanoic acid backbone, with two key substituents at the gamma position (C4). The first substituent is the Fmoc group, which serves as a protecting group for the amino functionality. The second substituent is a 2-methoxy-2-methylpropyl group, which introduces steric hindrance and potentially enhances the stability or solubility of the molecule. The combination of these groups makes this compound a valuable intermediate in peptide synthesis and other organic transformations.

Recent studies have highlighted the importance of such modified amino acids in drug discovery and biotechnology. For instance, researchers have explored the use of Fmoc-amino acids in solid-phase peptide synthesis (SPPS), where they play a critical role in constructing complex peptide sequences with high precision. The Fmoc group is particularly advantageous due to its ease of removal under basic conditions, making it compatible with a wide range of synthetic protocols.

In addition to its role in peptide synthesis, this compound has shown promise in materials science. The incorporation of bulky substituents like the 2-methoxy-2-methylpropyl group can influence the physical properties of polymers or materials derived from this compound. Recent advancements in polymer chemistry have demonstrated how such modifications can enhance thermal stability or mechanical properties, opening new avenues for its application in advanced materials.

From an analytical perspective, the characterization of this compound has been facilitated by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring its reliability as a reagent in various chemical processes. Furthermore, computational chemistry tools have been employed to predict its reactivity and compatibility with different reaction conditions, aiding in its efficient utilization in synthetic routes.

Looking ahead, the integration of machine learning algorithms into chemical synthesis is expected to further optimize the production and application of compounds like CAS No. 2171632-21-4. By analyzing vast datasets of chemical reactions, these algorithms can predict optimal reaction conditions and identify novel applications for such molecules.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-methoxy-2-methylpropyl)carbamoylbutanoic acid stands as a testament to the ongoing innovation in organic chemistry. Its unique structure and versatile applications position it as a valuable tool in peptide synthesis, materials science, and beyond. As research continues to uncover new possibilities for this compound, its significance within the scientific community is likely to grow further.